N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide

• IUPAC Name: N-(3,4-difluorophenyl)-2-[2-[(2-methoxyphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H16F2N4O3S/c1-28-16-5-3-2-4-15(16)24-18(27)25-19-23-12(10-29-19)9-17(26)22-11-6-7-13(20)14(21)8-11/h2-8,10H,9H2,1H3,(H,22,26)(H2,23,24,25,27)
• InChI Key: JIMCOUUNUZTDAE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=NC(=CS2)CC(=O)NC3=CC(=C(C=C3)F)F
• Molecular Formula: C19H16F2N4O3S
• Molecular Weight: 418.4 g/mol

Description

N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a thiazole derivative that has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide involves the inhibition of tubulin polymerization, which is a critical process for the formation of microtubules. Microtubules are essential for several cellular processes, including cell division, and their inhibition can lead to cell death.
Biochemical and Physiological Effects:
Studies have shown that N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide exhibits significant biochemical and physiological effects. This compound has been shown to induce apoptosis in cancer cells, inhibit tumor growth, and reduce angiogenesis. Additionally, it has been shown to have anti-inflammatory and anti-oxidant properties.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide in lab experiments is its potent anti-cancer activity. This compound has shown promising results in several studies, making it an attractive candidate for further research. However, one of the limitations of using this compound is its potential toxicity, which requires careful consideration during experimental design.

Future Directions

There are several future directions for the research on N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide. One of the areas of interest is the development of more efficient synthesis methods to produce this compound in larger quantities. Additionally, further studies are needed to investigate the potential applications of this compound in other fields of medicine, such as neurodegenerative diseases and infectious diseases. Finally, more research is needed to understand the mechanism of action of this compound fully and its potential side effects.
In conclusion, N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide is a thiazole derivative that has shown promising results in various studies. This compound has potential applications in the field of medicine, particularly as an anti-cancer agent. However, further research is needed to fully understand its mechanism of action and potential side effects.

Synthesis Methods

The synthesis of N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide can be achieved using several methods. One of the most commonly used methods involves the reaction of 3,4-difluoroaniline with 2-mercaptothiazole in the presence of a base to form the intermediate compound. This intermediate compound is then reacted with 2-methoxyphenyl isocyanate to form the final product.

Scientific Research Applications

N-(3,4-difluorophenyl)-2-(2-(3-(2-methoxyphenyl)ureido)thiazol-4-yl)acetamide has been extensively studied for its potential applications in various fields of medicine. One of the significant areas of research is its use as an anti-cancer agent. Studies have shown that this compound exhibits potent anti-cancer activity against several cancer cell lines, including breast, colon, and lung cancer.